Cas no 1341917-69-8 (2-[3-(Furan-3-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine)
2-[3-(Furan-3-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-[3-(Furan-3-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine
- 2-(3-(Furan-3-yl)-1,2,4-oxadiazol-5-yl)ethan-1-amine
- 1,2,4-Oxadiazole-5-ethanamine, 3-(3-furanyl)-
-
- Inchi: 1S/C8H9N3O2/c9-3-1-7-10-8(11-13-7)6-2-4-12-5-6/h2,4-5H,1,3,9H2
- InChI Key: SCCYMCUEOUINDX-UHFFFAOYSA-N
- SMILES: O1C(CCN)=NC(C2=COC=C2)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 168
- XLogP3: 0.2
- Topological Polar Surface Area: 78.1
2-[3-(Furan-3-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-672814-0.05g |
2-[3-(furan-3-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine |
1341917-69-8 | 95.0% | 0.05g |
$732.0 | 2025-03-13 | |
| Enamine | EN300-672814-0.1g |
2-[3-(furan-3-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine |
1341917-69-8 | 95.0% | 0.1g |
$767.0 | 2025-03-13 | |
| Enamine | EN300-672814-0.25g |
2-[3-(furan-3-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine |
1341917-69-8 | 95.0% | 0.25g |
$801.0 | 2025-03-13 | |
| Enamine | EN300-672814-0.5g |
2-[3-(furan-3-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine |
1341917-69-8 | 95.0% | 0.5g |
$836.0 | 2025-03-13 | |
| Enamine | EN300-672814-1.0g |
2-[3-(furan-3-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine |
1341917-69-8 | 95.0% | 1.0g |
$871.0 | 2025-03-13 | |
| Enamine | EN300-672814-2.5g |
2-[3-(furan-3-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine |
1341917-69-8 | 95.0% | 2.5g |
$1707.0 | 2025-03-13 | |
| Enamine | EN300-672814-5.0g |
2-[3-(furan-3-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine |
1341917-69-8 | 95.0% | 5.0g |
$2525.0 | 2025-03-13 | |
| Enamine | EN300-672814-10.0g |
2-[3-(furan-3-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine |
1341917-69-8 | 95.0% | 10.0g |
$3746.0 | 2025-03-13 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01084649-1g |
2-[3-(Furan-3-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine |
1341917-69-8 | 95% | 1g |
¥4494.0 | 2023-04-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1357195-50mg |
2-(3-(Furan-3-yl)-1,2,4-oxadiazol-5-yl)ethan-1-amine |
1341917-69-8 | 95% | 50mg |
¥19764.00 | 2024-08-09 |
2-[3-(Furan-3-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 2-[3-(Furan-3-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine
Exploring the Versatile Applications of 2-[3-(Furan-3-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine (CAS No. 1341917-69-8)
The chemical compound 2-[3-(Furan-3-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine (CAS No. 1341917-69-8) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material sciences. This article delves into the molecular characteristics, synthesis methods, and emerging uses of this intriguing compound, while addressing common questions researchers have about its stability, reactivity, and commercial availability.
At its core, 2-[3-(Furan-3-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine features a distinctive hybrid structure combining furan and 1,2,4-oxadiazole moieties with an ethylamine side chain. This molecular architecture contributes to its interesting electronic properties and makes it particularly valuable in drug discovery programs targeting neurological disorders - a hot topic in current medicinal chemistry research. The presence of both nitrogen and oxygen heteroatoms in its structure allows for diverse hydrogen bonding interactions, explaining its potential as a building block for bioactive molecules.
Synthetic approaches to CAS 1341917-69-8 typically involve multi-step procedures starting from furan-3-carboxylic acid derivatives. Recent advancements in click chemistry and microwave-assisted synthesis have significantly improved yields and reduced reaction times for such 1,2,4-oxadiazole-containing compounds, addressing one of the most frequently searched questions in synthetic organic chemistry forums. The compound's stability under various pH conditions and its solubility profile in common organic solvents are other commonly researched aspects that influence its applicability in different fields.
In pharmaceutical research, 2-[3-(Furan-3-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine has shown promise as a scaffold for developing novel therapeutics. Its structural similarity to various neurotransmitter molecules makes it particularly interesting for neuroscience applications, aligning with the growing interest in mental health treatments. The compound's ability to cross the blood-brain barrier - a property often queried in pharmacological databases - enhances its potential as a central nervous system drug candidate. Researchers are particularly excited about its possible role in developing next-generation anxiolytics with fewer side effects than current benzodiazepine-based treatments.
Beyond medicine, this compound finds applications in materials science, especially in the development of functional polymers and smart materials. The furan and oxadiazole rings contribute π-conjugation properties that are valuable for creating electroactive materials, a topic trending in renewable energy research. When incorporated into polymer backbones, CAS 1341917-69-8 derivatives can impart unique optical and electronic characteristics, making them suitable for organic electronics applications - an area receiving increasing attention in sustainable technology circles.
The commercial landscape for 2-[3-(Furan-3-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine reflects its growing importance. While still considered a specialty chemical, its availability from major fine chemical suppliers has improved significantly in recent years, responding to market demand. Current pricing trends and bulk purchase options are among the most searched commercial aspects of this compound. Quality control typically involves HPLC analysis with UV detection, and suppliers often provide detailed certificates of analysis addressing purity concerns frequently raised by purchasers.
Environmental and safety considerations for handling CAS 1341917-69-8 follow standard laboratory protocols for amine-containing compounds. While not classified as hazardous under current regulations, proper storage conditions (typically cool, dry environments under inert atmosphere) and handling procedures (use of personal protective equipment) are recommended - information highly sought after by first-time users. The compound's biodegradability profile and ecotoxicological data remain areas of active research, particularly given the increasing emphasis on green chemistry principles.
Future research directions for 2-[3-(Furan-3-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine are likely to focus on expanding its applications in targeted drug delivery systems and advanced material designs. The compound's modular structure allows for numerous derivatives, making it a versatile platform for structure-activity relationship studies. With the pharmaceutical industry's growing interest in heterocyclic compounds and the materials science community's focus on π-conjugated systems, this molecule stands at the intersection of two important research trends, ensuring its continued relevance in chemical innovation.
For researchers considering working with 1341917-69-8, it's worth noting that several recent patents have emerged covering specific derivatives and applications, particularly in the areas of neuromodulation and organic semiconductors. Keeping abreast of this intellectual property landscape - a common concern for industrial researchers - is crucial when planning development projects involving this compound. Academic collaborations and contract research organizations often provide valuable resources for navigating these complexities while advancing the science of this fascinating molecule.
1341917-69-8 (2-[3-(Furan-3-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)